Cas no 1162-65-8 (Aflatoxin B1)

• Product Name: Aflatoxin B1
• CAS No: 1162-65-8
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• MDL: MFCD00869647
• CID: 144646
• PubChem ID: 24891116
• Update Time: 2025-04-19

Aflatoxin B1 Chemical and Physical Properties

Names and Identifiers

• AFLATOXIN B1
• (6ar-cis)-ahydro-4-methoxy
• )(1)benzopyran-1,11-dione
• 1-Cyclopentene-1-carboxylic acid, 2-(3a,8a-dihydro-4-hydroxy-6-methoxyfuro[2,3-b]benzofuran-5-yl)-5-oxo-, delta-lactone
• 2,3,6aalpha,9aalpha-tetrahydro-4-methoxycyclopenta(c)furo(3’,2’:4,5)furo(2,3-h
• 4-Methoxy-2,3,6a,9a-tetrahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-H]chromene-1,11-dione
• 6-methoxydifurocoumarone
• afb1
• AFBI
• 1H,11H-Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,9a-tetrahydro-4-...
• 1H,11H-Cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione,2,3,6a,9a-tetrahydro-4-methoxy-, (6aR,9aS)-
• 2,3-h][1]benzopyran-1,11-dione,2,3,6a,9a-tetrahydro-4-methoxy-, (6aR,9aS)-
• Aflatoxin B1 (AFB1, NSC 529592, HSDB 3453 )
• Aflatoxin B1 solution
• AFLATOXIN B1(RG)
• Aflatoxin B1, crystalline
• alflatoxin
• alflatoxin b1
• aflatoxin b
• cyclopenta(c)furo(3',2'：4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,9a-tetr
• NSC 529592
• (6aR,9aS)-2,3,6a,9a-Tetrahydro-4-methoxy-1H,11H-cyclopenta[c]furo[3',2':4,5]furo[2,3-h][1]benzopyran-1,11-dione
• alflatoxinb1
• 9N2N2Y55MH
• Cyclopen
• AFLATOXIN B-1
• SCHEMBL126480
• (6AR-CIS)-2,3,6A,9A-TETRAHYDRO-4-METHOXYCYCLOPENTA(C)FURO(3',2':4,5)FURO(2,3-H)(1)BENZOPYRAN-1,11-DIONE
• CS-0034371
• EINECS 214-603-3
• EX-A5480
• Discontinued See D444270 (the trihydrate)
• HY-N6615
• CHEBI:2504
• AMY22311
• 2,3,6aa,9aa-Tetrahydro-4-methoxycyclopenta(c)furo(3',2':4,5)furo(2,3-h)(l)benzopyran-1,11-dione
• (-)-Aflatoxin B1
• DTXSID9020035
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,9a-tetrahydro-4-methoxy-, (6aR-cis)-
• BDBM120261
• AFLATOXIN B1 [HSDB]
• 804 - Mycotoxins in dried fruits
• (6aR,9aS)-4-methoxy-2,3,6a,9a-tetrahydrocyclopenta(c)furo(3',2':4,5)furo(2,3-h)chromene-1,11-dione
• Aflatoxin B1 Solution in Acetonitrile, 100ug/mL
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,9a-tetrahydro-4-methoxy-
• NS00000079
• 794 - Aflatoxin analysis of spices
• Q4689278
• 2,3,6aalpha,9aalpha-Tetrahydro-4-methoxycyclopenta(c)furo(2',3':4,5)furo(2,3-h)chromene-1,11-dione
• NSC-529592
• UNII-9N2N2Y55MH
• (6aR,9aS)-4-methoxy-2,3,6a,9a-tetrahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h]chromene-1,11-dione
• HSDB 3453
• 5-carboxylate
• Aflatoxin B1 2 microg/mL in Acetonitrile
• Aflatoxin B(1)
• OQIQSTLJSLGHID-WNWIJWBNSA-N
• Aflatoxin B1, B2, G1, G2 and Ochratoxin A Mixture 1 microg/mL in Acetonitrile
• 03 - Mycotoxins
• CCRIS 12
• Aflatoxin B1 from Aspergillus flavus, from Aspergillus flavus
• (3S,7R)-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,4,9,11,13(17)-pentaene-16,18-dione
• Cyclopenta[c]furo[3',5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,9a-tetrahydro-4-methoxy-
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6a,9a-tetrahydro-4-methoxy-, (6aR,9aS)-
• 10279-73-9
• Cyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione, 2,3,6aalpha,9aalpha-tetrahydro-4-methoxy-
• Methyl 4-(4-Fluorophenyl)-6-isopropyl-2-(methylsulfonyl)pyrimidine-
• MFCD00869647
• 2,3,6a,9a-tetrahydro-4-methoxycyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzo-pyran-1,11-dione
• (6aR-cis)-2,3,6a,9a-Tetrahydro-4-methoxycyclopenta
• 1ST7205
• 5 - Mycotoxins in animal feed
• CHEMBL1697694
• 779 - Aflatoxin
• AKOS030241596
• 2,3,6aalpha,9aalpha-Tetrahydro-4-methoxycyclopenta(c)furo(3',2':4,5)furo(2,3-h)(1)benzopyran-1,11-dione
• 1ST7205-100A
• Cyclopenta[c]furo[3',5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a.alpha.,9a.alpha.-tetrahydro-4-methoxy-
• 1-CYCLOPENTENE-1-CARBOXYLIC ACID, 2-(3A,8A-DIHYDRO-4-HYDROXY-6-METHOXYFURO(2,3-B)BENZOFURAN-5-YL)-5-OXO-, DELTA-LACTONE
• (+/-)-Aflatoxin B1
• WLN: T F5 C6 B655 DOV GV OO QO RUT&&TTJ LO1
• BRN 1269174
• 1H,11H-CYCLOPENTA(C)FURO(3',2':4,5)FURO(2,3-H)(1)BENZOPYRAN-1,11-DIONE, 2,3,6A,9A-TETRAHYDRO-4-METHOXY-, (6AR,9AS)-
• AFLATOXIN B1 [MI]
• 1162-65-8
• NSC529592
• BIDD:ER0313
• NCGC00247669-01
• Cyclopenta[c]furo[3',5]furo[2,3-h][1]benzopyran-1,11-dione, 2,3,6a,9a-tetrahydro-4-methoxy-, (6aR-cis)-
• DTXSID00873175
• Aflatoxin B1, reference material
• DTXCID10820519
• 45.06 ppb( inverted exclamation markA9.27 ppb)
• GLXC-20590
• DA-70626
• Aflatoxin B1

• MDL： MFCD00869647
• Inchi： 1S/C17H12O6/c1-20-10-6-11-14(8-4-5-21-17(8)22-11)15-13(10)7-2-3-9(18)12(7)16(19)23-15/h4-6,8,17H,2-3H2,1H3/t8-,17+/m0/s1
• InChI Key： OQIQSTLJSLGHID-WNWIJWBNSA-N
• SMILES： O1C2=CC(=C3C4=C(C(=O)OC3=C2[C@@H]2C=CO[C@H]12)C(CC4)=O)OC
• BRN： 1269174

Computed Properties

• Exact Mass: 312.06300
• Monoisotopic Mass: 312.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.6
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 268-269 ºC
• Boiling Point: 372.21°C (rough estimate)
• Flash Point: 2 °C
• Refractive Index: 1.4800 (estimate)
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. May be light or air sensitive.
• PSA: 74.97000
• LogP: 2.27650
• Merck: 13,180
• Specific Rotation: D -558° (c = 0.1 in CHCl3); D -480° (c = 0.1 in DMF)
• Solubility: Soluble in chloroform and ethanol, slightly soluble in water.
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Aflatoxin B1 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 + H310 + H330-H340-H350-H361
• Warning Statement： P201-P260-P262-P280-P301+P310+P330-P302+P352+P310-P304+P340+P310-P308+P313-P403+P233
• Hazardous Material transportation number：UN 3462 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 45-46-26/27/28
• Safety Instruction： 53-45-36-26-16-24-7
• FLUKA BRAND F CODES：10
• RTECS：GY1925000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Toxicity：LD50 orally in day old duckling: 18.2 mg/50 gm body wt (Carnaghan); i.p. in newborn mice: 9.50 mg/kg body wt (Büchi)
• Storage Condition：2-8°C
• Risk Phrases：R45; R46; R26/27/28; R36; R20/21/22; R11; R65; R48/23/24/25; R36/38; R39/23/24/25; R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Difurocoumarocyclopentenones